molecular formula C21H14Cl2N2O4 B2876188 [2-(2-Benzoylanilino)-2-oxoethyl] 2,6-dichloropyridine-4-carboxylate CAS No. 919888-87-2

[2-(2-Benzoylanilino)-2-oxoethyl] 2,6-dichloropyridine-4-carboxylate

Cat. No. B2876188
CAS RN: 919888-87-2
M. Wt: 429.25
InChI Key: HLKKEKWLKZXVTF-UHFFFAOYSA-N
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Description

Synthesis Analysis

While there is no direct information available on the synthesis of this specific compound, we can infer some information based on related compounds. For instance, the synthesis of 4-amino-2,6-dichloropyridine and its derivatives involves oxidation of 2,6-dichloropyridine as a starting material, which is then subjected to nitration followed by reduction . The Suzuki–Miyaura cross-coupling reactions of heteroaryl polyhalides with aryl boronates are also commonly used in the synthesis of heteroarene compounds .


Chemical Reactions Analysis

Again, while there is no direct information available on the chemical reactions of this specific compound, related compounds such as 2,6-dichloropyridine undergo various reactions. For example, they can participate in Suzuki–Miyaura cross-coupling reactions with aryl boronates .

properties

IUPAC Name

[2-(2-benzoylanilino)-2-oxoethyl] 2,6-dichloropyridine-4-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H14Cl2N2O4/c22-17-10-14(11-18(23)25-17)21(28)29-12-19(26)24-16-9-5-4-8-15(16)20(27)13-6-2-1-3-7-13/h1-11H,12H2,(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HLKKEKWLKZXVTF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=O)C2=CC=CC=C2NC(=O)COC(=O)C3=CC(=NC(=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H14Cl2N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

429.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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